1-Ethylcyclopentyl 4-chlorobutyrate

• Molecular Formula: C11H19ClO2
• Molecular Weight: 218.72 g/mol
• IUPAC Name: (1-ethylcyclopentyl) 4-chlorobutanoate
• InChI: InChI=1S/C11H19ClO2/c1-2-11(7-3-4-8-11)14-10(13)6-5-9-12/h2-9H2,1H3
• InChI Key: DIGAQCODAHSETD-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CCCC1)OC(=O)CCCCl

Description

1-Ethylcyclopentyl 4-chlorobutyrate is a useful research compound. Its molecular formula is C11H19ClO2 and its molecular weight is 218.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a nitrogen atmosphere, a mixture of 69 g of 1-cyclopentyl alcohol, 118 g of 4-chlorobutyric acid chloride, and 250 g of tetrahydrofuran was ice cooled, and a mixture of 64 g of pyridine and 60 g of tetrahydrofuran was added dropwise thereto below 15° C. The reaction mixture was stirred for one day at room temperature and then ice cooled, after which 100 g of water was added dropwise to quench the reaction. This was followed by ordinary aqueous work-up and vacuum distillation (93° C./40 Pa), recovering 122 g (yield 93%) of 1-ethylcyclopentyl 4-chlorobutyrate.